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Compound Focus: 1-C-(Indol-3-yl)glycerol 3-phosphate

CAS No.: 4220-97-7

Cat. No.: S575039

The following table details a proof-of-concept sample preparation and analysis protocol for accurate
elemental mapping of plant tissues using Laser Ablation Inductively Coupled Plasma Time-of-Flight Mass

Spectrometry (LA-ICP-TOF-MS), as described in a 2024 study [1].

Protocol )
Detailed Methodology
Aspect

Core Technique Laser Ablation Inductively Coupled Plasma Time-of-Flight Mass Spectrometry (LA-
ICP-TOF-MS) [1].

Sample Fossilization of plant tissues (e.g., leaves from sunflower, soybean, corn) to
Preparation transform the complex biotissue matrix into a mineral-like matrix [1].

Internal Use of silicone as an internal standard for normalization during the ablation process
Standard [1].

Method Comparison of results with traditional digestion followed by ICP-OES analysis to
Validation validate accuracy and reliability [1].

Key Reduces contamination, decreases sample preparation time, eliminates image
Advantages blurring, and allows for rapid, accurate quantitative element mapping [1].
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Workflow Visualization

The experimental workflow for this protocol can be visualized as follows:
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Silicone Internal Standard

Click to download full resolution via product page

Experimental Workflow for Plant Tissue Analysis

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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